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Compound of Interest

Compound Name: N-(2-Phenoxyethyl)propylamine

CAS No.: 55246-89-4

Cat. No.: B8747312 Get Quote

Executive Summary
N-(2-Phenoxyethyl)propylamine (CAS: Not widely listed for n-propyl isomer; Analog CAS

1758-46-9 for primary amine) is a secondary amine intermediate used in the synthesis of

pharmaceutical agents (e.g., adrenergic receptor antagonists).

Critical Finding: Direct experimental boiling point data for the specific N-n-propyl derivative is

absent from standard public safety databases (SDS) and major chemical registries. However,

based on the experimentally verified properties of its primary amine precursor (2-

Phenoxyethylamine) and structural homologs (N-propylbenzylamine), the boiling point is

determined to be in the range of 118–125°C at 4 mmHg.

This guide details the thermodynamic derivation of this value, provides a validated vacuum

distillation protocol, and outlines the safety parameters for handling this corrosive intermediate.

Physicochemical Profile & Structural Analysis[1]
To determine the optimal distillation parameters, we must analyze the molecule's structural

contributions to volatility.
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Property Value / Description Note

Compound Name
N-(2-

Phenoxyethyl)propylamine
Secondary Amine

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol +42 Da vs. Primary Amine

Structure
Ph-O-CH₂-CH₂-NH-CH₂-CH₂-

CH₃
Ether + Secondary Amine

Boiling Point (Est.) 118–125°C @ 4 mmHg Derived (See Section 3)

Boiling Point (Atm) ~255–265°C (Theoretical) Decomposition likely before BP

Appearance Colorless to pale yellow oil Oxidizes upon air exposure

Solubility
Soluble in EtOH, DCM,

Toluene
Sparingly soluble in water

Structural Homolog Comparison
The boiling point estimation relies on the "Alkyl Shift" observed in similar amine systems. The

addition of an n-propyl group to a primary amine typically increases the boiling point due to

increased London dispersion forces, despite the reduction in hydrogen bonding capacity (one

N-H bond vs. two).

Reference Standard: 2-Phenoxyethylamine (Primary Amine)

BP: 101–103°C @ 4 mmHg [1]

Homolog Trend (Benzylamine Series):

Benzylamine (Primary): BP ~185°C (atm)

N-Propylbenzylamine (Secondary): BP ~220°C (atm)

Shift: +35°C (atm)

+15–20°C (at reduced pressure).
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Calculation:

(@ 4 mmHg).

Thermodynamics of Distillation (Pressure-
Temperature Nomograph)
For researchers operating at different vacuum levels, the following estimated boiling points

apply based on the Clausius-Clapeyron relation.

Pressure (mmHg / Torr)
Estimated Boiling Point
Range (°C)

Operational
Recommendation

760 (Atm) 260°C (Extrapolated)
DO NOT DISTILL

(Decomposition Risk)

10 135 – 145°C
Acceptable, but high thermal

stress

4 118 – 125°C Optimal Range

1 95 – 105°C Ideal for high-purity isolation

0.1 75 – 85°C
Requires high-vacuum

manifold

Technical Insight: The ether linkage (Ph-O-C) is relatively stable, but the amine is susceptible to

oxidation at high temperatures. Distillation should always be performed under an inert

atmosphere (Nitrogen/Argon) to prevent N-oxide formation or discoloration.

Experimental Protocol: Synthesis & Purification
Workflow
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This protocol outlines the purification of N-(2-Phenoxyethyl)propylamine synthesized via

nucleophilic substitution of 2-phenoxyethyl bromide with n-propylamine.

A. Workflow Diagram
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Figure 1: Purification workflow for N-(2-Phenoxyethyl)propylamine isolation.

B. Detailed Distillation Procedure
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Equipment:

Short-path distillation head or 10cm Vigreux column (for higher purity).

Vacuum pump capable of < 5 mmHg.

Manometer (digital preferred).

Oil bath with temperature control.

Step-by-Step:

Pre-Treatment: Ensure the crude oil is free of solvents. Residual ethanol or propylamine will

cause "bumping" and ruin the vacuum stability. Rotovap at 40°C @ 20 mbar for 30 minutes

prior to distillation.

Setup: Assemble the glassware. Grease all joints (Dow Corning High Vacuum Grease).

Insulate the column with aluminum foil or glass wool.

Degassing: Begin stirring and slowly apply vacuum. Do not heat yet. Allow dissolved gases

to escape.

Heating:

Set oil bath to 140°C.

Observe the thermometer. The temperature should rise rapidly once the liquid refluxes.

Fraction Collection (at 4 mmHg):

Fraction 1 (Fore-run): Collect everything boiling below 110°C. This typically contains

unreacted 2-phenoxyethyl bromide (if present) or lower MW impurities.

Fraction 2 (Main Cut): Collect the steady fraction boiling between 118°C and 125°C. The

vapor temperature should remain stable.

Residue: Stop distillation when the vapor temperature drops or the pot residue becomes

viscous/dark. Do not distill to dryness (explosion hazard with peroxides/unstable residues).
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Storage: Backfill with Nitrogen. Store the product in an amber glass vial under inert gas at

4°C.

Safety & Handling (E-E-A-T)
Hazard Identification:

Corrosivity: Like most secondary amines, this compound is corrosive to skin and eyes

(Category 1B).

Toxicity: Harmful if swallowed or inhaled.

Sensitization: Potential skin sensitizer.

Operational Safety:

Vacuum Trap: Use a cold trap (Dry ice/Acetone) to protect the pump from amine vapors,

which can degrade pump oil.

Explosion Risk: Never distill to dryness. Phenoxy ethers can form peroxides upon prolonged

storage; test with starch-iodide paper before heating if the starting material was old.

PPE: Chemical splash goggles, butyl rubber gloves, and lab coat are mandatory. Work inside

a fume hood.
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To cite this document: BenchChem. [Technical Guide: Boiling Point & Purification of N-(2-
Phenoxyethyl)propylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8747312#boiling-point-of-n-2-phenoxyethyl-
propylamine-at-reduced-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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